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Compound of Interest

Compound Name: 5-Ethylnon-2-en-1-ol

Cat. No.: B15176905

Essential Safety and Handling Guide for 5-
Ethylnon-2-en-1-ol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Ethylnon-2-en-1-ol. It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Disclaimer: Specific safety data for 5-Ethylnon-2-en-1-ol is not readily available. The
guantitative data presented in this guide is for the closely related saturated compound, 5-Ethyl-
2-nonanol, and should be used as an estimation for safety planning.

Chemical Safety Data

The following table summarizes the known and estimated physicochemical and toxicological
properties of 5-Ethyl-2-nonanol, which can be used as a proxy for 5-Ethylnon-2-en-1-ol.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15176905?utm_src=pdf-interest
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source

Molecular Formula C11H240 ECHEMI

Molecular Weight 172.31 g/mol ECHEMI

Boiling Point 225 °C ECHEMI[1]

Flash Point 99.2 °C ECHEMI[1]

Density (estimated) 0.8447 g/mL ChemicalBook[2], ECHEMI[1]
Vapor Pressure 0.02 mmHg at 25°C ECHEMI[1]

H411: Toxic to aquatic life with
GHS Hazard Statement ) ECHEMI[1]
long lasting effects

Operational Plan for Safe Handling

Adherence to the following step-by-step operational plan is critical to minimize risks associated
with handling 5-Ethylnon-2-en-1-ol.

1. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.
o Ensure safety shower and eyewash stations are readily accessible and operational.
2. Personal Protective Equipment (PPE):
e Eye and Face Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use nitrile, chloroprene, or butyl rubber gloves. Inspect gloves for any signs
of degradation or puncture before use.

» Body Protection: A standard laboratory coat is required. For tasks with a higher risk of
splashing, consider a chemically resistant apron or suit.

o Footwear: Wear closed-toe shoes.
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. Chemical Handling Procedure:
Before starting any work, ensure you have read and understood this safety guide.
Carefully inspect the container for any damage or leaks before opening.
When transferring the chemical, do so slowly and carefully to avoid splashing.
Keep the container tightly closed when not in use.

Avoid contact with skin and eyes. In case of accidental contact, follow the first aid measures
outlined below.

Do not eat, drink, or smoke in the laboratory area.
. First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek medical attention.

If inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing.

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

Proper disposal of 5-Ethylnon-2-en-1-ol and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing 5-Ethylnon-2-en-1-ol in a dedicated, properly labeled, and
sealed hazardous waste container.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o The container should be compatible with the chemical.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "5-
Ethylnon-2-en-1-ol".

o Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secondary
containment area, away from incompatible materials.

e Disposal:

o Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal company.

o Do not dispose of this chemical down the drain or in regular trash.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 5-Ethylnon-2-en-
1-ol, from preparation to disposal.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

. Safety First

Don Personal Protective Equipment (PPE)
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- Gloves
- Lab Coat

2. Proceed to Handling

Chemical Handling
- Work in fume hood
- Inspect container
- Careful transfer

\
3. Perform Experiment\\

\
Experimental Use \In case of spill
\

\

1
1
1
1
N a !
\Jncase of spill

N

~

4. Generate Waste

Spill Response

Contain and collect

Waste Collection
- Segregate waste
- Use labeled, sealed container

5. After Waste Collection

Decontamination
- Clean work area
- Remove PPE

6. Final Disposal Step

Disposal
- Store in designated area
- Contact EHS for pickup

End of Process
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Workflow for Safe Handling of 5-Ethylnon-2-en-1-ol.

© 2025 BenchChem. All rights reserved.

5/6

Tech Support


https://www.benchchem.com/product/b15176905?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 5-Ethylnon-
2-en-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176905#personal-protective-equipment-for-
handling-5-ethylnon-2-en-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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